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Compound of Interest

Compound Name:
Potassium isobutyl 4-

oxidobenzoate

CAS No.: 32314-53-7

Cat. No.: B12647421

Get Quote

Focus: Physical Properties, Thermal Analysis, and Structural Validation

Executive Summary
Potassium isobutyl 4-oxidobenzoate (Potassium Isobutylparaben) represents a critical

solubility-enhanced variant of the lipophilic preservative isobutylparaben. While the parent ester

is a molecular solid with a well-defined, low melting point (~76°C), the potassium salt exists as

an ionic lattice. This fundamental structural shift results in a material that does not exhibit a

simple melting event but rather undergoes high-temperature decomposition.

This guide addresses the common analytical pitfall of confusing the ester's melting point with

the salt's decomposition profile. It provides a definitive protocol for distinguishing these forms

using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Chemical Identity & Structural Context
To understand the physical properties, one must first define the molecular transformation. The

synthesis involves the deprotonation of the phenolic hydroxyl group, not the hydrolysis of the
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ester linkage.

IUPAC Name: Potassium 4-(2-methylpropoxycarbonyl)phenolate

Common Name: Potassium Isobutylparaben

Molecular Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

[1]

Molecular Weight: 232.32 g/mol [1][2]

CAS Number: 3844-38-0 (Generic for Isobutylparaben Na/K salts often referenced via parent

CAS 4247-02-3 with salt modifier).

Structural Transformation Pathway
The following diagram illustrates the conversion from the lipophilic ester to the hydrophilic salt,

highlighting the preservation of the ester bond which is critical for antimicrobial efficacy.
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Figure 1: Synthesis pathway converting the molecular ester to the ionic potassium salt.

Physical Properties: The Melting Point Anomaly
The most frequent error in characterizing this compound is expecting a melting point near that

of the parent ester. The potassium salt is an ionic solid; its crystal lattice energy is significantly

higher than the Van der Waals forces holding the parent ester crystal together.
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Comparative Property Table

Property Isobutylparaben (Parent)
Potassium Isobutyl 4-
oxidobenzoate (Salt)

Physical State White crystalline powder Hygroscopic crystalline powder

Bonding Type Covalent / H-bonding Ionic / Ion-dipole

Melting Point 75 – 77 °C (Sharp melt)
> 210 °C (Decomposition

onset)

Water Solubility Very Low (~0.02% w/w)
High (> 10% w/w, pH

dependent)

Hygroscopicity Non-hygroscopic
Highly Hygroscopic (Forms

hydrates)

pH (1% Soln) Neutral (~5-6) Alkaline (~9-10)

Technical Insight: Data for the methyl analog (Potassium Methylparaben) shows a

melting/decomposition point of 265–270°C. The isobutyl analog, having a bulkier alkyl chain,

disrupts the crystal packing slightly more, likely lowering the lattice energy. However, it will still

exhibit thermal behavior typical of organic salts: degradation concurrent with or preceding

melting.

Analytical Methodology: Thermal Profiling
Standard capillary melting point apparatus is unsuitable for Potassium Isobutylparaben due to

the lack of a clear liquid phase transition and the release of volatiles during decomposition.

Recommended Protocol: DSC & TGA
To accurately characterize the material, you must decouple desolvation (water loss) from

melting and degradation.

Workflow Logic:

TGA (Thermogravimetric Analysis): Quantifies weight loss.

Event A (<100°C): Surface moisture/hydrate water loss.
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Event B (>200°C): Decarboxylation or ester cleavage (Chemical Decomposition).

DSC (Differential Scanning Calorimetry): Measures heat flow.

Look for endotherms (melting) vs. exotherms (decomposition).

Sample Preparation
(Dry 24h @ 60°C vacuum)
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(Likely >200°C Endotherm followed by Exotherm)
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Figure 2: Analytical workflow for distinguishing solvation effects from intrinsic melting behavior.

Interpretation of Results
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Scenario A (Pure Salt): No endotherm at 76°C. Flat baseline until >200°C, followed by a

sharp endotherm (melt) immediately transitioning into a noisy exotherm (decomposition).

Scenario B (Impure/Hydrolyzed): Small endothermic peak at 76°C. This indicates the

presence of free Isobutylparaben, suggesting incomplete neutralization or hydrolysis due to

improper storage (moisture exposure).

Synthesis & Purity Impact on Melting Point
The melting point is a "Quality Attribute" that serves as a proxy for purity.

Synthesis Protocol for Reference Standard:

Dissolution: Dissolve Isobutylparaben (1.0 eq) in minimal hot Ethanol.

Neutralization: Add KOH (1.0 eq) in Ethanol slowly. Critical: Avoid excess KOH to prevent

hydrolysis of the ester.

Crystallization: Cool to 4°C or add Diethyl Ether to precipitate the salt.

Filtration & Drying: Filter under N2; dry in a vacuum oven at 50°C.

Common Impurity Profiles:

Excess KOH: Hygroscopic nature increases; MP depression may not be observed, but pH

will be >10.5.

Unreacted Ester: "Ghost" melting point observed at 76°C in DSC.

Regulatory & Safety Context
While the focus here is physical properties, the application context drives the need for this data.

Solubility: The salt is used because the ester is insoluble in water. Formulators often

generate the salt in situ by adding NaOH/KOH to the batch.

Safety: The CIR (Cosmetic Ingredient Review) groups these salts with the parent esters.

However, the high pH of the salt concentrate is a corrosive hazard (Skin Irrit. 2, Eye Dam. 1)
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that the neutral ester is not.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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